Cas no 136185-95-0 (2-Propenamide,2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]-)

2-Propenamide,2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]- structure
136185-95-0 structure
Product Name:2-Propenamide,2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]-
CAS No:136185-95-0
MF:C18H10F6N2O2
MW:400.274625301361
CID:223563
PubChem ID:54689640
Update Time:2025-04-19

2-Propenamide,2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]-
    • (Z)-2-cyano-3-hydroxy-N,3-bis[4-(trifluoromethyl)phenyl]prop-2-enamide
    • alpaha-cyano-beta-hydroxy-N-(4-(trifluoromethyl)phenyl)-3-(4-(trifluoromethyl)phenyl)propenamide
    • (2E)-3-hydroxy-3-{[4-(trifluoromethyl)phenyl]amino}-2-{[4-(trifluoromethyl)phenyl]carbonyl}prop-2-enenitrile
    • Ctptpp
    • alpha-Cyano-beta-hydroxy-N-(4-(trifluoromethyl)phenyl)-3-(4-(trifluoromethyl)phenyl)propenamide
    • SCHEMBL9395686
    • 136185-95-0
    • Inchi: 1S/C18H10F6N2O2/c19-17(20,21)11-3-1-10(2-4-11)15(27)14(9-25)16(28)26-13-7-5-12(6-8-13)18(22,23)24/h1-8,27H,(H,26,28)/b15-14-
    • InChI Key: QCILWKSVVYMKMI-PFONDFGASA-N
    • SMILES: FC(C1C=CC(/C(=C(\C#N)/C(NC2C=CC(C(F)(F)F)=CC=2)=O)/O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 400.0647
  • Monoisotopic Mass: 400.06464654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • PSA: 73.12
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